5-(3,5-Dicarboxyphenyl)-2-hydroxynicotinic acid

• IUPAC Name: 5-(5-carboxy-6-oxo-1H-pyridin-3-yl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C14H9NO7/c16-11-10(14(21)22)4-9(5-15-11)6-1-7(12(17)18)3-8(2-6)13(19)20/h1-5H,(H,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key: NMSFVMHYMLYAPD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CNC(=O)C(=C2)C(=O)O
• Molecular Formula: C14H9NO7
• DSSTOX Substance ID: DTXSID00688286
• Molecular Weight: 303.22 g/mol
• CAS No.: 1262008-97-8

Description

5-(3,5-Dicarboxyphenyl)-2-hydroxynicotinic acid is an organic compound that features a nicotinic acid core substituted with a hydroxyl group and a phenyl ring bearing two carboxylic acid groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,5-Dicarboxyphenyl)-2-hydroxynicotinic acid typically involves multi-step organic reactions. One common method includes the following steps:

Starting Material: The synthesis begins with 2-hydroxynicotinic acid.

Substitution Reaction: The phenyl ring is introduced through a substitution reaction using a suitable phenyl derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-pressure reactors, and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-(3,5-Dicarboxyphenyl)-2-hydroxynicotinic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carboxylic acid groups can be reduced to alcohols.

Substitution: The phenyl ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Electrophilic substitution reactions often use reagents like sulfuric acid (H₂SO₄) and nitric acid (HNO₃).

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

5-(3,5-Dicarboxyphenyl)-2-hydroxynicotinic acid has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form metal-organic frameworks (MOFs) with unique properties.

Biology: Investigated for its potential as a fluorescent probe for detecting metal ions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the development of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 5-(3,5-Dicarboxyphenyl)-2-hydroxynicotinic acid involves its ability to chelate metal ions, forming stable complexes. These complexes can interact with biological molecules, leading to various biochemical effects. The molecular targets include metal ions such as iron (Fe²⁺ and Fe³⁺), which are crucial in many biological processes .

Comparison with Similar Compounds

Similar Compounds

3,5-Dicarboxyphenylboronic Acid: Similar structure but with a boronic acid group instead of a hydroxynicotinic acid core.

2-(3,5-Dicarboxyphenyl)-6-carboxybenzimidazole: Contains a benzimidazole core with similar carboxylic acid substitutions.

1,1′-Bis(3,5-dicarboxyphenyl)-4,4′-bipyridinium dichloride: A viologen-based compound with similar carboxylic acid groups.

Uniqueness

5-(3,5-Dicarboxyphenyl)-2-hydroxynicotinic acid is unique due to its combination of a nicotinic acid core with a phenyl ring bearing two carboxylic acid groups. This structure allows it to form stable metal complexes and exhibit unique electronic and optical properties, making it valuable in various scientific and industrial applications.